Cas no 628297-34-7 (Benzamide,3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]-)
628297-34-7 structure
Product Name:Benzamide,3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]-
CAS No:628297-34-7
MF:C30H37N3O5S
MW:551.696886777878
CID:1640593
Update Time:2024-09-12
Benzamide,3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]-
- Benzamide, 3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]-
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- Inchi: 1S/C30H37N3O5S/c1-21-18-29(37-32-21)25-4-3-5-26(19-25)30(34)31-27-9-6-22(7-10-27)12-15-33-16-13-23-8-11-28(38-39(2,35)36)20-24(23)14-17-33/h3-5,8,11,18-20,22,27H,6-7,9-10,12-17H2,1-2H3,(H,31,34)/t22-,27-
- InChI Key: ZMJYDZCRICPTFL-MGFGWZDJSA-N
- SMILES: C(N[C@@H]1CC[C@@H](CCN2CCC3=CC(OS(C)(=O)=O)=CC=C3CC2)CC1)(=O)C1=CC=CC(C2ON=C(C)C=2)=C1
Computed Properties
- Exact Mass: 551.24561
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 751.7±60.0 °C(Predicted)
- PSA: 101.74
- pka: 14.16±0.40(Predicted)
Benzamide,3-(3-methyl-5-isoxazolyl)-N-[trans-4-[2-[1,2,4,5-tetrahydro-7-[(methylsulfonyl)oxy]-3H-3-benzazepin-3-yl]ethyl]cyclohexyl]- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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